Cas no 478042-77-2 (1-(2,6-Dichlorobenzyl)-4-(methylsulfanyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 1-(2,6-Dichlorobenzyl)-4-(methylsulfanyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 478042-77-2
• MF: C₂₀H₁₄Cl₂N₂OS
• MW: 401.308961391449
• CID: 5270993
• Update Time: 2026-03-09

1-(2,6-Dichlorobenzyl)-4-(methylsulfanyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-DICHLOROBENZYL)-4-(METHYLSULFANYL)-2-OXO-6-PHENYL-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• 1-[(2,6-dichlorophenyl)methyl]-4-(methylsulfanyl)-2-oxo-6-phenyl-1,2-dihydropyridine-3-carbonitrile
• 1-[(2,6-dichlorophenyl)methyl]-4-methylsulfanyl-2-oxo-6-phenylpyridine-3-carbonitrile
• MLS000540372
• Oprea1_724740
• HMS2293H14
• SMR000125630
• 1-(2,6-dichlorobenzyl)-4-(methylthio)-2-oxo-6-phenyl-1,2-dihydropyridine-3-carbonitrile
• 1-(2,6-Dichlorobenzyl)-4-(methylsulfanyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile

• Inchi： 1S/C20H14Cl2N2OS/c1-26-19-10-18(13-6-3-2-4-7-13)24(20(25)14(19)11-23)12-15-16(21)8-5-9-17(15)22/h2-10H,12H2,1H3
• InChI Key： ZERZMTNUZMZWJV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C(C(C#N)=C(C=C1C1C=CC=CC=1)SC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 650
• XLogP3: 4.9
• Topological Polar Surface Area: 69.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1-(2,6-Dichlorobenzyl)-4-(methylsulfanyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile

1-(2,6-Dichlorobenzyl)-4-(methylsulfanyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile: A Comprehensive Overview

The compound 1-(2,6-Dichlorobenzyl)-4-(methylsulfanyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile, identified by the CAS number 478042-77-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and biological activities. The structure of this molecule is characterized by a pyridine ring system with substituents that include a dichlorobenzyl group, a methylsulfanyl group, and a phenyl group. These substituents contribute to the molecule's stability, reactivity, and bioavailability.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. The presence of the dichlorobenzyl group in this compound introduces electron-withdrawing effects, which can enhance the molecule's ability to interact with biological targets. Additionally, the methylsulfanyl group imparts sulfur-based reactivity, making it a potential candidate for sulfur-containing drugs. The phenyl group further enhances the molecule's aromaticity and hydrophobicity, which are crucial for its solubility and permeability across biological membranes.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and oxidations. Researchers have optimized these reactions to achieve high yields and purity levels. For instance, the formation of the pyridine ring is typically achieved through cyclization reactions under specific conditions. The introduction of substituents like the dichlorobenzyl and methylsulfanyl groups requires precise control over reaction conditions to ensure regioselectivity and stereoselectivity.

In terms of applications, this compound has shown promise in several areas. Its electronic properties make it a potential candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices. Furthermore, its biological activity has been explored in preclinical studies, where it has demonstrated potential as an anticancer agent. Recent research has focused on its ability to inhibit specific enzymes involved in cancer cell proliferation.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness for industrial production. However, advancements in catalytic methods and green chemistry have provided new avenues for efficient synthesis. For example, the use of transition metal catalysts has enabled more sustainable pathways for constructing the pyridine ring system.

In conclusion, 1-(2,6-Dichlorobenzyl)-4-(methylsulfanyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile represents a fascinating example of how modern organic chemistry can design molecules with tailored properties for diverse applications. As research continues to uncover its full potential, this compound may play a pivotal role in advancing both chemical technology and therapeutic development.